Cas no 94143-89-2 (Pentanoic acid, 3-(phenylthio)-, methyl ester)
94143-89-2 structure
Product Name:Pentanoic acid, 3-(phenylthio)-, methyl ester
CAS No:94143-89-2
MF:C12H16O2S
MW:224.319242477417
CID:2817686
Update Time:2023-08-07
Pentanoic acid, 3-(phenylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 3-(phenylthio)-, methyl ester
- Methyl 3-(phenylsulfanyl)pentanoate
-
- Inchi: 1S/C12H16O2S/c1-3-10(9-12(13)14-2)15-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key: DULBONLLFRAZEL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(CC(=O)OC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- XLogP3: 3.2
- Topological Polar Surface Area: 51.6
Pentanoic acid, 3-(phenylthio)-, methyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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